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Compound of Interest

Compound Name: 1-Chloro-9-phenylnonane

Cat. No.: B1632720 Get Quote

An In-Depth Technical Guide to the Physical Properties and Synthesis of 1-Chloro-9-
phenylnonane.

Part 1: Executive Summary
1-Chloro-9-phenylnonane (CAS: 27175-81-1) is a specialized long-chain alkyl aryl halide

utilized primarily as a hydrophobic linker and intermediate in the synthesis of liquid crystals,

surfactants, and complex pharmaceutical scaffolds. Its structure—a nine-carbon alkyl chain

terminated by a phenyl group on one end and a reactive chlorine on the other—provides a

unique balance of lipophilicity and reactivity.

This guide consolidates verified physical property data and outlines a rigorous, field-validated

protocol for its synthesis and purification. The methodologies described prioritize high purity

and safety, leveraging the compound's specific volatility and density characteristics.

Part 2: Physical Properties & Characterization
The following data has been aggregated from technical databases and chemical safety

literature. The high boiling point necessitates vacuum manipulation to prevent thermal

decomposition during purification.

Table 1: Physicochemical Specifications
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Property Value Condition / Note

Molecular Formula —

Molecular Weight 238.80 g/mol —

Boiling Point 110–112 °C @ 0.2 mmHg (Vacuum)

Atmospheric B.P. ~324 °C (Extrapolated)
Theoretical value; do not

attempt atm distillation.

Density 1.026 g/cm³ @ 25 °C

Refractive Index (

)
1.5028 Standard reference

Appearance Colorless to pale yellow liquid Viscous oil

Solubility
Immiscible in water; Soluble in

DCM, THF, Toluene
Lipophilic character

Critical Insight: The density (1.026 g/cm³) is marginally higher than water, which is atypical for

simple alkyl benzenes (usually < 0.9 g/cm³) but characteristic of long-chain alkyl chlorides. This

impacts phase separation protocols; the organic layer will be the bottom layer in aqueous

washes unless a lighter co-solvent (e.g., ether) is used.

Part 3: Experimental Methodologies
Synthesis Protocol: Deoxychlorination of 9-Phenyl-1-
nonanol
The most robust route to high-purity 1-Chloro-9-phenylnonane avoids Friedel-Crafts alkylation

(which suffers from poly-alkylation and isomer issues) and instead utilizes the nucleophilic

substitution of the corresponding alcohol.
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Reagents:

Substrate: 9-Phenyl-1-nonanol (1.0 equiv)

Reagent: Thionyl Chloride (

) (1.2 equiv)

Catalyst: Dimethylformamide (DMF) (catalytic drops)

Solvent: Dichloromethane (DCM) or Toluene (anhydrous)

Step-by-Step Workflow:

Setup: Equip a 3-neck round-bottom flask with a reflux condenser, addition funnel, and an

inert gas (Argon/Nitrogen) inlet. The off-gas line must be routed through a caustic scrubber (

trap) to neutralize

and

byproducts.

Dissolution: Dissolve 9-Phenyl-1-nonanol in anhydrous DCM (approx. 5 mL per gram of

substrate). Add catalytic DMF (activates the

via the Vilsmeier-Haack intermediate).

Addition: Cool the system to 0°C. Add

dropwise over 30 minutes. The reaction is exothermic.[1]

Reaction: Allow the mixture to warm to room temperature, then reflux gently for 2–4 hours.

Monitor via TLC (Hexane/EtOAc 9:1) or GC-MS until the starting alcohol is consumed.

Quench & Workup: Cool to room temperature. Carefully quench with saturated

solution.
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Note on Density: In DCM, the product layer is the bottom layer. If using Ether/Hexane, it

may invert.

Purification: Dry the organic phase over

, filter, and concentrate in vacuo.

Purification: High-Vacuum Distillation
Due to the high molecular weight, simple evaporation is insufficient for research-grade purity.

Equipment: Short-path distillation head or Kugelrohr apparatus.

Vacuum Requirement: High vacuum pump (< 1 mmHg) is mandatory.

Target Fraction: Collect the fraction boiling at 110–112 °C under 0.2 mmHg pressure.

Storage: Store under inert atmosphere at 2–8 °C to prevent hydrolysis or oxidation.

Part 4: Process Visualization
The following diagram illustrates the logical flow of the synthesis and purification process,

highlighting critical control points (CCPs).
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Starting Material:
9-Phenyl-1-nonanol

Reaction:
SOCl2 + cat. DMF
(Reflux, 2-4 hrs)

 Deoxychlorination

Quench & Separation:
Sat. NaHCO3 Wash

(Product in Organic Phase)

 Complete Conversion

Gaseous Waste:
SO2 + HCl (To Scrubber)

Crude Intermediate:
Contains SO2, HCl residues

 Phase Sep & Drying

High-Vacuum Distillation:
0.2 mmHg @ 110-112°C

 Thermal Separation

Pure Product:
1-Chloro-9-phenylnonane

(>98% Purity)

 Fraction Collection
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Caption: Workflow for the conversion of 9-phenyl-1-nonanol to 1-chloro-9-phenylnonane,

emphasizing the critical vacuum distillation step required by the compound's boiling point.

Part 5: Applications & Safety
Research Applications:

Linker Chemistry: Used to tether phenyl groups to functional cores in drug discovery (e.g.,

PROTACs).

Surface Modification: The chloro-terminus allows for

displacement by amines, thiols, or azides to create self-assembled monolayers (SAMs) on
gold or silica.

Safety Considerations:

Skin/Eye Irritant: Like most alkyl halides, it is a skin irritant and potential sensitizer. Wear

nitrile gloves.[2]

Thermal Stability: Do not heat above 150°C at atmospheric pressure; decomposition may

release

gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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